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Compound of Interest

Compound Name:
Norbinaltorphimine

dihydrochloride

Cat. No.: B052625 Get Quote

For Immediate Implementation: Researchers, scientists, and drug development professionals

handling Norbinaltorphimine dihydrochloride must adhere to stringent safety and disposal

protocols due to its classification as a potent, long-acting kappa-opioid receptor antagonist and

its regulation as a Schedule II substance by the Drug Enforcement Administration (DEA). This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to ensure the well-being of laboratory personnel and maintain regulatory

compliance.

While some supplier Safety Data Sheets (SDS) may classify this compound as non-hazardous,

this is superseded by its DEA scheduling. All personnel must handle Norbinaltorphimine
dihydrochloride with the appropriate precautions for a potent, pharmacologically active

substance with potential for abuse and dependence.

Personal Protective Equipment (PPE)
A risk assessment should be conducted for all procedures involving Norbinaltorphimine
dihydrochloride to determine the appropriate level of personal protective equipment. The

following table summarizes the recommended PPE for various laboratory activities.
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Laboratory Activity
Recommended Personal
Protective Equipment

Rationale

Weighing and Dispensing

(Solid Form)

- Full-face powered air-

purifying respirator (PAPR) or

N100/P100 disposable filtering

facepiece respirator within a

chemical fume hood or other

ventilated enclosure.-

Disposable, solid-front lab coat

with tight-fitting cuffs.- Double-

gloving with nitrile gloves.-

Disposable sleeves.- Safety

glasses or goggles (if not using

a full-face respirator).

High risk of aerosolization and

inhalation of the potent

powder. Full respiratory

protection and double gloving

are critical to prevent

exposure.[1]

Solution Preparation

- Chemical fume hood or other

ventilated enclosure.- Lab

coat.- Safety glasses with side

shields or chemical splash

goggles.- Single pair of nitrile

gloves.

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills remains.

Engineering controls are the

primary means of protection.[1]

[2]

In Vitro / In Vivo Dosing
- Lab coat.- Safety glasses.-

Appropriate nitrile gloves.

Focus on preventing skin and

eye contact. The specific

procedure will dictate the need

for additional containment.

General Laboratory Operations
- Lab coat.- Safety glasses.-

Nitrile gloves.

Standard laboratory practice to

protect against incidental

contact.[2][3]

Operational Plan: From Receipt to Disposal
A systematic workflow is crucial for safely managing Norbinaltorphimine dihydrochloride
within a laboratory setting. The following diagram outlines the key stages.
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Operational Workflow for Norbinaltorphimine Dihydrochloride
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Caption: Operational Workflow for Handling Norbinaltorphimine Dihydrochloride.
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Disposal Plan: A Step-by-Step Guide
As a DEA Schedule II substance, Norbinaltorphimine dihydrochloride and any materials

contaminated with it must be disposed of following strict federal regulations.[4][5][6][7] Under

no circumstances should this compound be disposed of in the regular trash or down the drain.

Segregation and Collection:

Solid Waste: All contaminated solid waste, including unused compound, disposable PPE

(gloves, lab coats, sleeves), and weighing papers, should be collected in a designated,

sealed, and clearly labeled hazardous waste container.

Aqueous Waste: All contaminated aqueous waste should be collected in a separate,

sealed, and clearly labeled hazardous waste container. Do not mix with other waste

streams unless compatibility has been confirmed.

Sharps: Contaminated sharps should be placed in an appropriate sharps container.

Labeling: All waste containers must be labeled as "Hazardous Waste" and include the full

chemical name: "Norbinaltorphimine dihydrochloride."

Disposal Procedure:

Disposal of Norbinaltorphimine dihydrochloride must be handled through a DEA-

registered reverse distributor.[4][5]

The transfer of Schedule II substances to a reverse distributor requires the completion of

DEA Form 222.[4][5][7]

Maintain meticulous records of all disposed quantities, including the date of disposal and

copies of all transfer documentation, for a minimum of two years.[5]

The following diagram illustrates the decision-making process for the proper disposal of

Norbinaltorphimine dihydrochloride.
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Disposal Plan for Norbinaltorphimine Dihydrochloride

Waste Generated

Is the item contaminated with
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Dispose as non-hazardous waste

No
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hazardous waste container

Yes

Contact Environmental Health & Safety (EHS)
to arrange for disposal via a

DEA-registered reverse distributor

Complete DEA Form 222 for transfer

Retain all disposal records for at least 2 years
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Caption: Disposal Decision Tree for Norbinaltorphimine Dihydrochloride.
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In the event of a spill, immediately alert personnel in the area and evacuate if necessary. For

small spills, trained personnel wearing appropriate PPE (including respiratory protection)

should use a spill kit with absorbent materials to clean the area. For large spills, evacuate the

area and contact your institution's Environmental Health and Safety (EHS) department.

All surfaces and equipment that have come into contact with Norbinaltorphimine
dihydrochloride should be decontaminated. A thorough wash with soap and water is

recommended for skin contact.[8] Do not use alcohol-based sanitizers, as they may enhance

absorption. Contaminated clothing should be removed immediately and laundered separately.

[8]

By adhering to these stringent safety and disposal protocols, research institutions can ensure a

safe working environment for their personnel while maintaining full compliance with federal

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b052625#personal-protective-equipment-for-
handling-norbinaltorphimine-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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